7-ethyl-1,3-dimethyl-8-(8-quinolinyloxy)-3,7-dihydro-1H-purine-2,6-dione
Overview
Description
7-ethyl-1,3-dimethyl-8-(8-quinolinyloxy)-3,7-dihydro-1H-purine-2,6-dione is a synthetic compound that belongs to the class of purine derivatives. It has been extensively studied for its potential use in scientific research due to its unique chemical properties and mechanism of action.
Mechanism of Action
The mechanism of action of 7-ethyl-1,3-dimethyl-8-(8-quinolinyloxy)-3,7-dihydro-1H-purine-2,6-dione involves the inhibition of the enzyme phosphodiesterase (PDE). PDE is responsible for the breakdown of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important signaling molecules in the body. By inhibiting PDE, this compound increases the levels of cAMP and cGMP, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include anti-inflammatory, antioxidant, and anticancer properties. It has been shown to reduce the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the development of chronic inflammation and oxidative stress. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 7-ethyl-1,3-dimethyl-8-(8-quinolinyloxy)-3,7-dihydro-1H-purine-2,6-dione in lab experiments is its high potency and selectivity for PDE inhibition. It also has a long half-life, which allows for sustained effects in vivo. However, one limitation is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the use of 7-ethyl-1,3-dimethyl-8-(8-quinolinyloxy)-3,7-dihydro-1H-purine-2,6-dione in scientific research. One direction is the development of novel formulations and delivery methods to improve its solubility and bioavailability. Another direction is the investigation of its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully elucidate its mechanism of action and identify potential targets for therapeutic intervention.
Scientific Research Applications
7-ethyl-1,3-dimethyl-8-(8-quinolinyloxy)-3,7-dihydro-1H-purine-2,6-dione has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been used as a fluorescent probe for the detection of metal ions and as a potential therapeutic agent for the treatment of neurodegenerative diseases.
properties
IUPAC Name |
7-ethyl-1,3-dimethyl-8-quinolin-8-yloxypurine-2,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5O3/c1-4-23-14-15(21(2)18(25)22(3)16(14)24)20-17(23)26-12-9-5-7-11-8-6-10-19-13(11)12/h5-10H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMBCFKQSOGZWDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(N=C1OC3=CC=CC4=C3N=CC=C4)N(C(=O)N(C2=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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